Cas no 97309-82-5 (4-Methyl-6-thioxo-3,6-dihydro-2H-1,3-thiazin-2-one)

• Product Name: 4-Methyl-6-thioxo-3,6-dihydro-2H-1,3-thiazin-2-one
• CAS No: 97309-82-5
• MF: C₅H₅NOS₂
• MW: 159.229298353195
• CID: 2157254
• Update Time: 2023-09-05

4-Methyl-6-thioxo-3,6-dihydro-2H-1,3-thiazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-thioxo-3,6-dihydro-2h-1,3-thiazin-2-one
• 3,6-Dihydro-4-methyl-6-thioxo-2H-1,3-thiazin-2-one (ACI)
• 4-Methyl-6-thioxo-3,6-dihydro-2H-1,3-thiazin-2-one

• Inchi： 1S/C5H5NOS2/c1-3-2-4(8)9-5(7)6-3/h2H,1H3,(H,6,7)
• InChI Key： YUGIHNAYVCMXIZ-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=CC(=S)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Topological Polar Surface Area: 86.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Carbodithiolactones